Cas no 846600-38-2 (4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• CAS No: 846600-38-2
• MF: C₂₇H₂₇N₃O₂
• MW: 425.522186517715
• CID: 6613227
• PubChem ID: 4312330
• Update Time: 2025-10-28

4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• 4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• F3243-0895
• 846600-38-2
• AKOS016259141
• AKOS001530147
• 1-(o-tolyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 4-{1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
• AB00683588-01
• Z274572114

• Inchi： 1S/C27H27N3O2/c1-19-8-7-10-22(16-19)32-15-14-29-25-13-6-4-11-23(25)28-27(29)21-17-26(31)30(18-21)24-12-5-3-9-20(24)2/h3-13,16,21H,14-15,17-18H2,1-2H3
• InChI Key： ZVBMQEJKNSEWIX-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC=C(C)C=2)CN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 425.21032711g/mol
• Monoisotopic Mass: 425.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

4-{1-2-(3-Methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-{1-2-(3-Methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 846600-38-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound belongs to the class of benzodiazepines, which are known for their diverse applications in drug discovery and advanced materials. The molecule's structure is characterized by a pyrrolidinone ring fused with a benzodiazole moiety, which contributes to its distinctive chemical properties and potential biological activities.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, condensation reactions, and cyclization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and development purposes. The use of catalysts and green chemistry principles has further enhanced the sustainability of its production, aligning with current trends in sustainable chemical manufacturing.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that it exhibits antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeting various cancer types. Recent research has highlighted its efficacy in inhibiting key enzymes involved in inflammation, suggesting its potential as an anti-inflammatory agent.

In the realm of materials science, this compound has demonstrated remarkable properties as a precursor for the synthesis of advanced materials such as polymer composites and nanomaterials. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing applications. For instance, it has been employed as a ligand in the development of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, separation, and catalysis.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and bioavailability characteristics. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a safer option for drug development. Furthermore, its ability to cross the blood-brain barrier has raised hopes for its use in treating central nervous system disorders.

Recent breakthroughs in computational chemistry have enabled researchers to predict the compound's interactions with various biological targets with unprecedented accuracy. Advanced molecular modeling techniques have provided insights into its binding affinity with key proteins, paving the way for rational drug design strategies. These computational studies have also highlighted potential areas for structural modification to enhance its therapeutic efficacy.

In conclusion, 4-{1-2-(3-Methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 846600-38-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and technology.